![molecular formula C17H10ClN3O6S B2489749 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-chloro-3-nitrobenzoate CAS No. 877636-57-2](/img/structure/B2489749.png)
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-chloro-3-nitrobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-chloro-3-nitrobenzoate, also known as ML221, involves high-throughput screening (HTS) from a substantial compound library, showcasing its innovative discovery. The methodology underscores a strategic approach towards identifying APJ receptor antagonists, highlighting the compound's derivation from a comprehensive compound collection and its selective pharmacological profile (Maloney et al., 2012).
Molecular Structure Analysis
The molecular structure of related compounds, such as methyl 4-[(5-methyl-1H-pyrazol-3-yl)amino]-3-nitrobenzoate, demonstrates intricate hydrogen-bonded chains and sheets, providing insights into the structural intricacies that could influence the activity and selectivity of these molecules. These structural characteristics are crucial for understanding the interactions at the molecular level, potentially affecting the binding affinity and specificity towards the APJ receptor (Portilla et al., 2007).
Chemical Reactions and Properties
Chemical reactions involving 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-chloro-3-nitrobenzoate and its derivatives highlight the molecule's versatile reactivity. For example, the transformation of pyrazoloxazine derivatives into pyrazolo[3,4-d]pyrimidin-4-ones suggests a pathway that could be explored for generating analogs of ML221 with varied functional groups, potentially affecting its pharmacological properties (Abdellatif et al., 2014).
Physical Properties Analysis
The physical properties of similar compounds, such as their crystalline structure and hydrogen bonding patterns, provide valuable insights into the physicochemical characteristics that could influence the compound's solubility, stability, and formulation considerations. These aspects are essential for the development of pharmaceutical agents, informing on the compound's behavior in biological systems and its potential for drug development (Portilla et al., 2007).
Chemical Properties Analysis
Exploring the chemical properties, such as the nucleophilic substitution reactions and S-alkylation, of compounds structurally related to 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-chloro-3-nitrobenzoate provides a foundation for understanding its reactivity and potential modifications. Such studies are crucial for the rational design of analogs with improved efficacy, selectivity, or pharmacokinetic profiles (Mohammed et al., 2015).
properties
IUPAC Name |
[4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4-chloro-3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H10ClN3O6S/c18-12-3-2-10(6-13(12)21(24)25)16(23)27-15-8-26-11(7-14(15)22)9-28-17-19-4-1-5-20-17/h1-8H,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWGIXWHWNOECCZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H10ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4-chloro-3-nitrobenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.